
An In-depth Technical Guide to 4-(2,4-
Dimethylphenyl)-1,3-thiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-(2,4-Dimethylphenyl)-1,3-

thiazole

Cat. No.: B1351935 Get Quote

This technical guide provides a comprehensive overview of 4-(2,4-dimethylphenyl)-1,3-
thiazole, detailing its chemical structure, properties, synthesis, and the biological significance

of the broader class of 4-aryl-1,3-thiazole derivatives. This document is intended for

researchers, scientists, and professionals in the field of drug development and medicinal

chemistry.

IUPAC Name and Chemical Structure
The nomenclature for this heterocyclic compound as per the International Union of Pure and

Applied Chemistry (IUPAC) standards is 4-(2,4-Dimethylphenyl)-1,3-thiazole.

The chemical structure consists of a 1,3-thiazole ring, which is a five-membered aromatic ring

containing one sulfur and one nitrogen atom at positions 1 and 3, respectively. This thiazole

ring is substituted at the 4th position with a 2,4-dimethylphenyl group.
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α-Haloketone
(e.g., 2-bromo-1-(2,4-dimethylphenyl)ethan-1-one)

Hantzsch Thiazole Synthesis
(Condensation)

Thioamide
(e.g., Thioformamide)

Thiazoline Intermediate

Dehydration

4-(2,4-Dimethylphenyl)-1,3-thiazole
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4-Aryl-1,3-Thiazole Scaffold

Substitutions at
R1, R2, R3

Antimicrobial Antifungal Anticancer Anti-inflammatory Antiviral

Biological Activities
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[https://www.benchchem.com/product/b1351935#4-2-4-dimethylphenyl-1-3-thiazole-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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